Cas no 58-96-8 (Uridine)

• Product Name: Uridine
• CAS No: 58-96-8
• MF: C₉H₁₂N₂O₆
• MW: 244.201382637024
• MDL: MFCD00006526
• CID: 33715
• PubChem ID: 6029
• Update Time: 2025-09-03

Uridine Chemical and Physical Properties

Names and Identifiers

• Uridine
• TIMTEC-BB SBB000838
• URACIL RIBOSIDE
• URD
• URACIL-1-BETA-D-RIBOFURANOSIDE
• URACIL-3-RIBOSIDE
• 1-beta-d-ribofuranosyl-uraci
• 1-D-Ribofuranosyluracil
• URIDINE(RG)
• β-Uridine
• 1-β-D-Ribofuranosyluracil
• D-URIDINE
• NFDB2
• Uracil-1-β-D-ribofuranoside
• Uracil-3-D-ribofuranoside
• Urd
• Uridin
• 1-beta-D-Ribofuranosyluracil
• beta-Uridine
• Uracil, 1-beta-D-ribofuranosyl-
• b-Uridine
• WHI7HQ7H85
• MLS000069625
• 1-.beta.-D-Ribofuranosyluracil
• C9H12N2O6
• DRTQHJPVMGBUCF-XVFCMESISA-N
• SMR000058222
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-beta-D-ribofuranosylpyrimidine-2,4
• UR；uridinato; 1-beta-L-xylofuranosylpyrimidine-2,4(1H,3H)-dione
• 1-beta-D-Ribofuranosylpyrimidine-2,4(1H,3H)-dione (Uridine)

• MDL： MFCD00006526
• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)
• InChI Key： DRTQHJPVMGBUCF-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(N2C(=O)NC(=O)C=C2)O1
• BRN： 754904

Computed Properties

• Exact Mass: 244.07000
• Monoisotopic Mass: 244.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -2
• Topological Polar Surface Area: 119
• Molecular Weight: 244.20

Experimental Properties

• Color/Form: Brown powder
• Density: 1.4221 (rough estimate)
• Melting Point: 163-167 °C (lit.)
• Boiling Point: 387.12°C (rough estimate)
• Flash Point: °C
• Refractive Index: 9 ° (C=2, H2O)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water, dimethylsulfoxide, and methanol.
• PSA: 124.78000
• LogP: -2.85190
• Merck: 9877
• Specific Rotation: 8.4 º (c=2,water)
• Solubility: Slightly soluble in dilute alcohol, insoluble in absolute ethanol

Uridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：YR1450000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents